Cas no 13622-95-2 (Alanine,N,N-bis(carboxymethyl)-2-methyl-)
13622-95-2 structure
Product Name:Alanine,N,N-bis(carboxymethyl)-2-methyl-
CAS No:13622-95-2
MF:C8H13NO6
MW:219.191922903061
CID:210968
PubChem ID:3082043
Update Time:2025-04-19
Alanine,N,N-bis(carboxymethyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Alanine,N,N-bis(carboxymethyl)-2-methyl-
- 2,2-dimethylnitrilotriacetate
- 2-[bis(carboxylatomethyl)amino]-2-methylpropanoate
- DMNTA
- N,N-bis(carboxymethyl)-2-methylalanine
- DTXSID20929300
- 2-[bis(carboxymethyl)amino]-2-methylpropanoic acid
- 13622-95-2
- SCHEMBL16390585
- Alanine, N,N-bis(carboxymethyl)-2-methyl-
-
- Inchi: 1S/C8H13NO6/c1-8(2,7(14)15)9(3-5(10)11)4-6(12)13/h3-4H2,1-2H3,(H,10,11)(H,12,13)(H,14,15)
- InChI Key: UVMCNVFTUUUKPR-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)N(CC(=O)O)CC(=O)O)=O
Computed Properties
- Exact Mass: 219.07429
- Monoisotopic Mass: 219.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.444
- Boiling Point: 469.2°Cat760mmHg
- Flash Point: 237.6°C
- Refractive Index: 1.538
- PSA: 115.14
Alanine,N,N-bis(carboxymethyl)-2-methyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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